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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283 Get Quote

An In-depth Technical Guide to 1,3-Butanediol Diacrylate

Introduction
1,3-Butanediol diacrylate (1,3-BDDA) is a difunctional monomer with the chemical formula

C10H14O4 and a molecular weight of 198.22 g/mol .[1][2][3] It is a combustible, corrosive liquid

at room temperature and is known for its utility in polymer synthesis.[2][4] This monomer is of

particular interest to researchers in materials science and drug development due to its ability to

form cross-linked polymers and hydrogels. Its applications span from UV-curable coatings and

adhesives to the creation of biocompatible materials for controlled drug release and tissue

engineering. This guide provides a comprehensive overview of the core properties, synthesis,

and applications of 1,3-Butanediol diacrylate.

Core Properties
A summary of the key quantitative data for 1,3-Butanediol diacrylate is presented in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C10H14O4[1]

Molecular Weight 198.22 g/mol [1][2][3]

CAS Number 19485-03-1[1][2]

Appearance Liquid[2]

Density 1.03 g/mL at 25 °C[2]

Refractive Index n20/D 1.45[2]

Flash Point 93 °C (199.4 °F) - closed cup[2]

Boiling Point Not specified

Synthesis and Experimental Protocols
The synthesis of 1,3-Butanediol diacrylate typically involves the esterification of 1,3-

Butanediol with acrylic acid. This reaction is generally carried out in the presence of an acid

catalyst and a polymerization inhibitor to prevent the spontaneous polymerization of the

acrylate groups.

General Experimental Protocol for Esterification
A detailed methodology for a typical synthesis is as follows:

Reaction Setup: A reaction flask equipped with a stirrer, a thermometer, a Dean-Stark trap,

and a condenser is charged with 1,3-Butanediol, an excess of acrylic acid, an acid catalyst

(e.g., p-toluenesulfonic acid), and a polymerization inhibitor (e.g., hydroquinone).

Reaction Execution: The mixture is heated to the reflux temperature of the solvent (e.g.,

toluene) used for azeotropic removal of water. The reaction progress is monitored by

measuring the amount of water collected in the Dean-Stark trap.

Work-up: Once the theoretical amount of water has been collected, the reaction mixture is

cooled to room temperature. The crude product is then washed with a basic solution (e.g.,
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sodium bicarbonate) to remove the acid catalyst and unreacted acrylic acid, followed by

washing with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., magnesium sulfate),

filtered, and the solvent is removed under reduced pressure. The final product is then

purified by vacuum distillation.
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Caption: Workflow for the synthesis of 1,3-Butanediol diacrylate.

Applications in Research and Drug Development
1,3-Butanediol diacrylate is a versatile monomer used in the development of a variety of

polymeric materials. Its two acrylate groups allow for cross-linking, which is essential for the

formation of stable polymer networks.

UV-Curable Coatings and Adhesives: The rapid polymerization of 1,3-BDDA under UV light

makes it a valuable component in fast-curing systems for coatings and adhesives.

Biocompatible Hydrogels: In the field of drug development, 1,3-BDDA is used in the

synthesis of pH-sensitive hydrogels. These hydrogels can be designed to release

encapsulated drugs in response to specific pH changes in the body, offering a targeted drug

delivery mechanism. One example is the synthesis of oligo(beta-amino esters) from 1,3-
butanediol diacrylate and piperazine, which are biocompatible and can be prepared without

solvents.[5]

Dental Resins: This monomer is also utilized in dental composites and restorative materials,

contributing to their mechanical strength and durability.

Polymerization Pathway
The primary utility of 1,3-Butanediol diacrylate stems from its ability to undergo free-radical

polymerization. This process can be initiated by heat, light, or chemical initiators. The presence

of two acrylate functional groups allows for the formation of a cross-linked polymer network.
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Caption: Free-radical polymerization of 1,3-Butanediol diacrylate.

Safety and Handling
1,3-Butanediol diacrylate is classified as a hazardous substance. It is harmful in contact with

skin and can cause severe skin burns and eye damage.[4][6] It may also cause an allergic skin

reaction.[4][6] Therefore, appropriate personal protective equipment, including gloves, goggles,

and a face shield, should be worn when handling this chemical.[2][4] It should be stored in a

well-ventilated place and kept away from heat and sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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